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Compound of Interest

Compound Name:
5-Bromo-1,3-dichloro-2-

ethoxybenzene

Cat. No.: B1373285 Get Quote

Technical Guide: 5-Bromo-1,3-dichloro-2-
ethoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular structure, weight, and

computed properties of 5-Bromo-1,3-dichloro-2-ethoxybenzene, a halogenated aromatic

ether. The information is presented to support research and development activities where this

compound may be of interest as a chemical intermediate or building block.

Molecular Structure and Properties
5-Bromo-1,3-dichloro-2-ethoxybenzene is a substituted benzene ring with one bromo, two

chloro, and one ethoxy group. The precise arrangement of these substituents is key to its

chemical reactivity and properties.

Molecular Structure:
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Figure 1: 2D structure of 5-Bromo-1,3-dichloro-2-ethoxybenzene.

The quantitative properties of this molecule, as computed by PubChem, are summarized in the

table below for ease of reference and comparison.[1]

Property Value Source

Molecular Formula C₈H₇BrCl₂O PubChem[1]

Molecular Weight 269.95 g/mol PubChem (Computed)[1]

IUPAC Name
5-bromo-1,3-dichloro-2-

ethoxybenzene
PubChem[1]

InChI Key N/A -

Canonical SMILES CCOC1=C(C=C(C=C1Cl)Br)Cl PubChem[1]

CAS Number Not Available -

PubChem CID 46739374 PubChem[1]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific reactions involving 5-Bromo-1,3-
dichloro-2-ethoxybenzene are not readily available in public literature. However, a general

workflow for the characterization of such a novel or specialized chemical compound would

typically follow the logical steps outlined in the diagram below. This process ensures the

identity, purity, and structural integrity of the compound before its use in further research or

development.
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Logical Workflow for Compound Characterization
The following diagram illustrates a standard workflow for the synthesis and subsequent

characterization of a chemical compound like 5-Bromo-1,3-dichloro-2-ethoxybenzene.

Logical Workflow for Chemical Compound Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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